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Compound of Interest

Compound Name: Isostearyl neopentanoate

Cat. No.: B1596658

An In-depth Technical Guide to Isostearyl
Neopentanoate

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Abstracts

Isostearyl neopentanoate is a synthetic ester formed from the reaction of isostearyl alcohol
and neopentanoic acid.[1][2] It is a branched-chain ester widely utilized in the cosmetics and
personal care industries for its unique sensory and functional properties.[3][4]

Chemical Name: Propanoic acid, 2,2-dimethyl-, isooctadecyl ester[4]

CAS Number: 58958-60-4[4]

EC Number: 261-521-9[5]

INCI Name: ISOSTEARYL NEOPENTANOATE[6]

Chemical Formula: C23Ha602[7]

Synonyms: Isooctadecyl pivalate, 16-methylheptadecyl 2,2-dimethylpropanoate, Ceraphyl 375,
Schercemol 185[4][8]
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Physicochemical Properties

Isostearyl neopentanoate is a clear, light-yellow, odorless, and viscous liquid at room
temperature.[6][7] Its branched structure contributes to a low viscosity and a non-oily, silky feel
in formulations.[4][5] It is insoluble in water but soluble in oils, ethanol, and various silicones.[5]

[7]

Table 1: Physicochemical Data of Isostearyl Neopentanoate

Property Value Source(s)
Molecular Weight 354.61 g/mol [4]
Appearance Clear, light-yellow liquid [6][7]

Odor Odorless [7]

Density 0.86 g/cm3 [4]

Boiling Point 379.8 °C (at 760 mmHg) [4]

Flash Point 196 °C [4]
Refractive Index ~1.447 [4]
Viscosity (25°C) 10 mPa-s [5]

B Insoluble in water; Soluble in
Solubility ] - [51[7]
oils, ethanol, silicones

Experimental Protocols
Synthesis of Isostearyl Neopentanoate (Representative
Protocol)

Isostearyl neopentanoate is synthesized via a Fisher esterification reaction.[7] This process
involves the reaction of isostearyl alcohol with neopentanoic acid in the presence of an acid
catalyst under controlled temperature conditions.[7]

Materials:
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Isostearyl alcohol (1.0 mol)

Neopentanoic acid (1.1 mol)

p-Toluenesulfonic acid (catalyst, 0.02 mol)

Toluene (solvent)

5% Sodium bicarbonate (aqueous solution)

Saturated sodium chloride (brine)

Anhydrous magnesium sulfate

Round-bottom flask with Dean-Stark apparatus and reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a 1 L round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add
isostearyl alcohol, neopentanoic acid, p-toluenesulfonic acid, and 500 mL of toluene.

Heat the mixture to reflux. Water produced during the esterification will be collected in the
Dean-Stark trap.

Continue the reaction until the theoretical amount of water is collected, indicating the
reaction is near completion (typically 4-8 hours).

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with 200 mL of water, two
200 mL portions of 5% sodium bicarbonate solution (to neutralize the acid catalyst and
remove excess neopentanoic acid), and finally with 200 mL of brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate
using a rotary evaporator to remove the toluene.

e The resulting crude product can be further purified by vacuum distillation to yield high-purity
isostearyl neopentanoate.

Quality Control & Analytical Methods

Standard analytical techniques for quality control of esters like isostearyl neopentanoate
include:

o Gas Chromatography-Mass Spectrometry (GC-MS): To confirm purity and identify any
residual starting materials or by-products.

o Fourier-Transform Infrared Spectroscopy (FTIR): To verify the presence of the characteristic
ester carbonyl stretch (~1735 cm~1) and the absence of the broad hydroxyl stretch from the
starting alcohol and the carboxylic acid.

» Acid Value Titration: To quantify the amount of residual neopentanoic acid.

e Saponification Value: To confirm the ester's identity and purity.

Applications in Research and Development

While predominantly used in cosmetics, the properties of isostearyl neopentanoate make it a
valuable excipient for topical and transdermal drug delivery systems.

e Vehicle and Solvent: Its excellent spreading properties and ability to solubilize certain active
pharmaceutical ingredients (APIs) make it a suitable vehicle for dermatological formulations.
[9] It can act as a solvent for some UV absorbers.[9][10]

o Emollient and Moisturizer: In therapeutic creams and lotions, it functions as an emollient,
forming a light, breathable barrier on the skin that helps reduce moisture loss and improves
skin feel.[7] This can enhance patient compliance by providing a non-greasy, elegant texture.

[4]

o Pigment Dispersant: It is an effective dispersing agent for pigments, which is relevant for
formulating tinted sunscreens or other topical products containing inorganic particulates like
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zinc oxide or titanium dioxide.[4]

e Binder: In the manufacturing of pressed powder formulations, it acts as a binder, holding the
ingredients together.[1]

Safety and Toxicology Summary

Isostearyl neopentanoate has been extensively reviewed by the Cosmetic Ingredient Review
(CIR) Expert Panel and is considered safe for its current applications.[1]

Acute Toxicity: The undiluted ingredient is relatively non-toxic in short- and long-term studies.

[1]
 Skin Irritation: It is considered a non-irritant to the skin.[1]
o Eye Irritation: It is, at most, a minimal irritant to the eyes.[4]
» Sensitization: Test data indicates the undiluted ingredient is not a skin sensitizer.[1]

o Phototoxicity & Photoallergenicity: A cosmetic formulation with 16% isostearyl
neopentanoate showed no phototoxicity or photoallergenicity.[1]

o Comedogenicity: It is considered non-comedogenic.[7]

o Metabolism: It is expected that upon any potential hydrolysis, the resulting isostearyl alcohol
and neopentanoic acid would be metabolized through predictable pathways without forming
toxic metabolites.[1]

Table 2: Toxicological Profile
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Endpoint Result Source(s)
Skin Irritation Non-irritant [1]
Eye Irritation Minimal irritant [4]

Skin Sensitization

Non-sensitizer

[1]

Phototoxicity

Non-phototoxic

[1]

Comedogenicity

Non-comedogenic

[7]
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Figure 1: Synthesis of Isostearyl Neopentanoate via Fisher Esterification.
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Figure 2: Key functions of Isostearyl Neopentanoate in formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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